4-Cyclopropoxy-2-methoxybenzonitrile

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• SMILES: COC1=C(C=CC(=C1)OC2CC2)C#N
• InChI: InChI=1S/C11H11NO2/c1-13-11-6-10(14-9-4-5-9)3-2-8(11)7-12/h2-3,6,9H,4-5H2,1H3
• InChIKey: ICPQKPNYZXAWQY-UHFFFAOYSA-N

4-Cyclopropoxy-2-methoxybenzonitrile: High-Purity Sourcing

4-Cyclopropoxy-2-methoxybenzonitrile (CAS 1243378-41-7) is a disubstituted benzonitrile derivative (molecular formula C₁₁H₁₁NO₂, molecular weight 189.21 g/mol) that serves primarily as a synthetic intermediate in medicinal chemistry . Its structure features a cyclopropoxy group at the 4-position and a methoxy group at the 2-position on the aromatic ring, distinguishing it from mono-substituted or regioisomeric analogs by the precise spatial arrangement of electron-donating substituents, which directly influences downstream coupling reactivity and target molecule topology .

1

Disubstituted benzonitrile building block with defined cyclopropoxy (4-position) and methoxy (2-position) substitution for multi-step medicinal chemistry synthesis.

2

Supplied at 98% purity with batch-specific NMR, HPLC, and GC QC documentation to reduce impurity-driven side reactions in downstream steps.

3

+16 Da molecular weight offset from mono-substituted cyclopropylmethoxy analogs supports unambiguous LC-MS reaction monitoring without chromatographic baseline resolution.

4-Cyclopropoxy-2-methoxybenzonitrile: Non-Interchangeable with Analogs

Close structural analogs such as 2-(cyclopropylmethoxy)benzonitrile (CAS 83728-40-9) and 4-(cyclopropylmethoxy)benzonitrile (CAS 1019619-83-0) share the cyclopropyl-ether-aromatic-nitrile motif but differ critically in substitution pattern, steric bulk, and electronic distribution, meaning they are not interchangeable in multi-step synthetic sequences [1]. The 4-cyclopropoxy-2-methoxy substitution uniquely places the cyclopropoxy group directly on the aromatic ring (not via a methylene spacer) and adds a 2-methoxy substituent, altering both the electron density and steric environment at reactive positions—parameters that control regioselectivity in downstream reactions such as nucleophilic aromatic substitution, cross-coupling, or heterocycle formation . Procurement of the incorrect regioisomer or a mono-substituted analog introduces a different reactivity profile that can derail established synthetic routes, requiring re-optimization of reaction conditions and potentially yielding an entirely different final compound .

Target Product

4-Cyclopropoxy-2-methoxybenzonitrile: direct cyclopropoxy substitution, dual oxygen substituents; distinct steric and electronic profile controlling regioselective reactivity.

Mono-substituted Analogs

2-(Cyclopropylmethoxy)benzonitrile / 4-(Cyclopropylmethoxy)benzonitrile: methylene-spaced cyclopropoxy, no 2-methoxy group; altered electron density may shift reaction outcomes and require re-optimization.

Isobaric Regioisomers

3-Cyclopropoxy-4-methoxybenzonitrile / 5-Cyclopropoxy-2-methoxybenzonitrile: identical molecular weight (189.21 g/mol); MS-silent misidentification risk without regioisomer-specific NMR or chromatographic QC documentation.

• [1] Chemisci. 2-(Cyclopropylmethoxy)benzonitrile – CAS 83728-40-9. IUPAC: Benzonitrile, 2-(cyclopropylmethoxy)-. Molecular Formula C₁₁H₁₁NO, Molecular Weight 173.21. Available at: https://www.chemisci.com View Source

4-Cyclopropoxy-2-methoxybenzonitrile: Quantitative Differentiation

Purity Consistency and QC Documentation

4-Cyclopropoxy-2-methoxybenzonitrile is supplied at a standard purity of 98%, with batch-specific QC documentation including NMR, HPLC, and GC traceable to CAS 1243378-41-7 . In contrast, structurally adjacent analogs such as 4-(cyclopropylmethoxy)benzonitrile (CAS 1019619-83-0) are commonly listed at a minimum purity specification of 95% from multiple suppliers . The 3-percentage-point purity differential translates to a 60% reduction in total impurity burden (5% vs. 2% total impurities), which is significant for synthetic steps where impurities can participate in side reactions, reduce yield, or complicate purification of final pharmaceutical intermediates.

Purity Specification

Data to verify

98% (target) vs 95% (mono-substituted analog); ~60% lower total impurity burden.

Higher baseline purity with multi-method QC supports reduced risk of impurity-driven side reactions.

Supplier-certified specification; confirm batch-specific documentation upon receipt.

Evidence Dimension	Standard commercial purity specification
Target Compound Data	98% (standard purity, with NMR/HPLC/GC batch QC documentation)
Comparator Or Baseline	4-(Cyclopropylmethoxy)benzonitrile (CAS 1019619-83-0): 95% minimum purity specification
Quantified Difference	3 percentage-point absolute purity advantage; ~60% reduction in total impurity burden (2% vs. 5% total impurities)
Conditions	Supplier-certified purity specifications as listed on vendor technical datasheets; target compound documentation includes multi-method batch QC (NMR, HPLC, GC)

Why This Matters

Higher baseline purity with documented multi-method QC reduces the risk of impurity-driven side reactions in subsequent synthetic steps and minimizes the need for re-purification upon receipt, directly lowering total cost of use in multi-step pharmaceutical intermediate synthesis.

Molecular Weight Differentiation from Analogs

The molecular weight of 4-Cyclopropoxy-2-methoxybenzonitrile (C₁₁H₁₁NO₂, 189.21 g/mol) differs by 16.00 g/mol (+9.2%) from the mono-substituted cyclopropylmethoxy analogs such as 2-(cyclopropylmethoxy)benzonitrile (C₁₁H₁₁NO, 173.21 g/mol) [1] and 4-(cyclopropylmethoxy)benzonitrile (C₁₁H₁₁NO, 173.21 g/mol) . This mass difference corresponds to the additional oxygen atom from the 2-methoxy substituent and provides a built-in analytical handle: in LC-MS monitoring of reaction mixtures, the target compound and its analogs or byproducts can be unambiguously resolved by mass, eliminating ambiguity in reaction progress analysis or purity assessment of mixed intermediate streams.

Molecular Weight Offset

Cross-study comparable

189.21 g/mol vs 173.21 g/mol; +16 Da (one additional oxygen atom).

Unambiguous mass separation supports confident LC-MS reaction monitoring without full chromatographic resolution.

Calculated from molecular formulas; confirmed by supplier datasheets.

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	189.21 g/mol; C₁₁H₁₁NO₂ (contains two oxygen atoms: cyclopropoxy O + methoxy O)
Comparator Or Baseline	2-(Cyclopropylmethoxy)benzonitrile: 173.21 g/mol, C₁₁H₁₁NO; 4-(Cyclopropylmethoxy)benzonitrile: 173.21 g/mol, C₁₁H₁₁NO
Quantified Difference	+16.00 g/mol mass increase (+9.2% relative difference); one additional oxygen atom
Conditions	Calculated from molecular formulas; confirmed by supplier technical datasheets

Why This Matters

The unambiguous 16 Da mass separation from the most common mono-substituted cyclopropylmethoxy-benzonitrile analogs enables confident identification and quantification in LC-MS workflows without requiring chromatographic baseline resolution, reducing method development burden and the risk of misidentification in complex reaction monitoring.

• [1] Chemisci. 2-(Cyclopropylmethoxy)benzonitrile – CAS 83728-40-9. Molecular Formula C₁₁H₁₁NO, Molecular Weight 173.21. Available at: https://www.chemisci.com View Source

Regioisomeric Specificity vs. Isobaric Isomers

Three regioisomers share the identical molecular formula C₁₁H₁₁NO₂ and molecular weight 189.21 g/mol: 4-cyclopropoxy-2-methoxybenzonitrile (CAS 1243378-41-7) , 3-cyclopropoxy-4-methoxybenzonitrile (CAS 608514-92-7) , and 5-cyclopropoxy-2-methoxybenzonitrile . These compounds are indistinguishable by mass spectrometry and may co-elute under many chromatographic conditions, yet they present entirely different steric and electronic environments at the reactive nitrile-bearing aromatic position. Procurement of the incorrect regioisomer—a risk when ordering from suppliers that do not provide regioisomer-specific QC—would yield a different downstream product in any structure-dependent reaction, while being analytically silent by MS alone, making the error detectable only after full structural characterization of the final product.

Regioisomeric Identity

Context-dependent

Isobaric regioisomers (identical MW 189.21) require NMR or authentic-standard chromatographic matching; MS alone cannot discriminate.

Regioisomer-specific QC documentation mitigates procurement risk of receiving an analytically silent incorrect isomer.

Class-level inference; confirm regioisomer-specific analytical data with supplier.

Evidence Dimension	Regioisomeric substitution pattern (position of cyclopropoxy and methoxy groups on the aromatic ring)
Target Compound Data	Cyclopropoxy at 4-position, methoxy at 2-position; nitrile at 1-position (CAS 1243378-41-7)
Comparator Or Baseline	3-Cyclopropoxy-4-methoxybenzonitrile (CAS 608514-92-7): cyclopropoxy at 3-position, methoxy at 4-position; 5-Cyclopropoxy-2-methoxybenzonitrile: cyclopropoxy at 5-position, methoxy at 2-position
Quantified Difference	Identical molecular formula and molecular weight (189.21 g/mol); differentiation requires NMR or chromatographic separation with authentic reference standards; no MS-based discrimination possible
Conditions	Regioisomer identity confirmed by supplier CAS number, NMR spectra, and chromatographic retention time matching against authentic standards; MS alone insufficient for discrimination

Why This Matters

The existence of isobaric regioisomers with identical molecular weight creates a procurement risk that can only be mitigated by sourcing from suppliers that provide regioisomer-specific analytical documentation (NMR, HPLC retention time vs. authentic standard), as MS-based identity confirmation cannot distinguish between these isomers, and an incorrect regioisomer will produce a structurally different final compound in downstream synthesis.

4-Cyclopropoxy-2-methoxybenzonitrile: Procurement and Application Scenarios

Medicinal Chemistry Intermediate Supply

For medicinal chemistry programs where 4-cyclopropoxy-2-methoxybenzonitrile serves as a building block in multi-step syntheses (e.g., preparation of kinase inhibitors, GPCR modulators, or other target-directed libraries), procurement from suppliers providing ≥98% purity with batch-specific NMR, HPLC, and GC QC documentation is essential. The documented purity advantage over 95%-specification mono-substituted analogs reduces the risk of impurity carry-through, while the availability of regioisomer-specific analytical data mitigates the risk of receiving the isobaric 3-cyclopropoxy-4-methoxy or 5-cyclopropoxy-2-methoxy isomer, an error that would be invisible to MS-only identity confirmation .

LC-MS Reaction Monitoring with Mass Offset

In synthetic routes where 4-cyclopropoxy-2-methoxybenzonitrile (189.21 g/mol) is used alongside or generated from mono-substituted cyclopropylmethoxybenzonitrile building blocks (173.21 g/mol) , the +16 Da mass difference provides a built-in mass spectrometric tag for unambiguous reaction monitoring . This enables confident discrimination of starting material, product, and byproduct ions in LC-MS traces without requiring chromatographic baseline separation, streamlining method development and accelerating reaction optimization cycles.

Agrochemical and Specialty Chemical SAR Screening

For agrochemical discovery or specialty chemical programs evaluating structure-activity relationships (SAR) around cyclopropoxy-substituted aromatic nitriles, the 4-cyclopropoxy-2-methoxy substitution pattern offers a distinct electronic and steric profile compared to the 4-(cyclopropylmethoxy) (methylene-spaced) and 2-(cyclopropylmethoxy) variants. The direct cyclopropoxy attachment (no methylene spacer) alters both the conformational flexibility and electron-donating character of the substituent, potentially leading to differentiated biological or physicochemical properties in the final target molecules. Procurement of this specific regioisomer enables exploration of this under-sampled region of chemical space.

Application

Selection Property

Validation Focus

Medicinal Chemistry Intermediate

Purity grade and QC documentation

Batch-specific NMR/HPLC/GC traceability; regioisomer confirmation

LC-MS Reaction Monitoring

Mass offset capability

16 Da separation from mono-substituted analog starting materials

Agrochemical/Specialty Chemical SAR

Distinct substitution pattern

Direct cyclopropoxy attachment and 2-methoxy group for electronic/steric exploration